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Compound of Interest

Compound Name:

2-Bromo-5-

(trifluoromethyl)benzenesulfonyl

chloride

Cat. No.: B063892 Get Quote

An In-Depth Technical Guide to the Hazards of 2-Bromo-5-(trifluoromethyl)benzenesulfonyl
Chloride

This guide provides a comprehensive technical overview of the hazards associated with 2-
Bromo-5-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 176225-08-4). It is intended

for researchers, scientists, and drug development professionals who handle this compound.

The information herein is synthesized from material safety data sheets, chemical literature, and

established safety principles to ensure a thorough understanding of the risks and the

implementation of robust safety protocols.

Compound Identification and Physicochemical
Properties
2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride is a highly reactive, multi-

functionalized aromatic compound. Its utility in organic synthesis, particularly as a building

block for pharmaceuticals and agrochemicals, is derived from its three key functional

components: the sulfonyl chloride group, the bromine atom, and the trifluoromethyl group.

However, this reactivity is also the source of its significant hazards.

A summary of its key properties is presented below.
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Property Value Source(s)

CAS Number 176225-08-4 [1][2][3]

Molecular Formula C₇H₃BrClF₃O₂S [2][3][4]

Molecular Weight 323.51 g/mol [2][3]

Appearance
White to cream crystalline solid

or liquid
[5][6][7]

Boiling Point 230-231 °C [3]

Density 1.854 g/mL at 25 °C [3]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary dangers are its corrosive nature and its reactivity, particularly with water and

nucleophiles.

GHS Classification Code Description Source(s)

Pictogram GHS05 (Corrosion) [3][8]

Signal Word Danger [1][3][6][8]

Hazard Statements H314

Causes severe skin

burns and eye

damage.

[3][5][6][8]

H335
May cause respiratory

irritation.
[8][9]

Storage Class 8A
Combustible corrosive

hazardous materials.
[3]

Mechanistic Basis of Hazards
A core principle of laboratory safety is understanding why a chemical is hazardous. For 2-
Bromo-5-(trifluoromethyl)benzenesulfonyl chloride, the hazards are rooted in the
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electrophilic nature of the sulfonyl chloride group.

3.1 Corrosivity via Hydrolysis The sulfur atom in the sulfonyl chloride moiety is highly electron-

deficient, making it an aggressive electrophile. It reacts readily and exothermically with water—

including atmospheric moisture or moisture on skin and mucous membranes—in a hydrolysis

reaction.[10][11] This reaction produces hydrochloric acid (HCl) and the corresponding 2-

bromo-5-(trifluoromethyl)benzenesulfonic acid. Both products are highly corrosive and are

responsible for the severe tissue damage observed upon contact.[11]

Benzenesulfonyl Chloride Derivative

Benzenesulfonic Acid Derivative
Hydrolysis

Reaction with moisture on skin,
 in eyes, or respiratory tract.

2 H₂O (Water/Moisture) HCl (Hydrochloric Acid)

Causes severe chemical burns
and tissue damage.

Click to download full resolution via product page

Caption: Hydrolysis pathway of the sulfonyl chloride.

3.2 Respiratory Irritation When inhaled, the compound's vapors or dust can hydrolyze in the

moist environment of the respiratory tract, producing HCl and sulfonic acid.[8] This leads to

immediate and severe irritation, characterized by coughing, shortness of breath, and potential

chemical burns to the mucous membranes.[8][12]

3.3 Thermal Decomposition In the event of a fire, the compound can decompose, releasing a

host of toxic and corrosive gases.[13] The complex structure means that thermal degradation

will produce carbon oxides (CO, CO₂), sulfur oxides (SOx), hydrogen chloride (HCl), hydrogen

bromide (HBr), and hydrogen fluoride (HF).[8] The generation of these gases makes fighting

fires involving this compound particularly hazardous.

Risk Mitigation and Safe Handling Protocols
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Strict adherence to safety protocols is non-negotiable. Engineering controls, appropriate

personal protective equipment (PPE), and standardized procedures are required to mitigate the

risks.

4.1 Engineering Controls

Fume Hood: All handling of 2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride,

including weighing and transfers, must be performed inside a certified chemical fume hood to

prevent inhalation of vapors or dust.[14]

Safety Showers and Eyewash Stations: These must be readily accessible in the immediate

vicinity of any potential exposure.[8][13] Their location should be clearly marked and

unobstructed.

4.2 Personal Protective Equipment (PPE) PPE is the last line of defense and must be selected

for chemical resistance to this specific compound class.[15][16]
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Protection Type Specification
Rationale and Best
Practices

Hand
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[17]

Double-gloving is

recommended. Gloves must

be inspected before use and

changed immediately if

contamination is suspected.

[18]

Eye/Face
Chemical safety goggles and a

full-face shield.[8][16]

Standard safety glasses are

insufficient. A face shield is

critical to protect against

splashes during transfers or

reactions.[15]

Respiratory

NIOSH/MSHA-approved

respirator with an acid gas

cartridge.[17]

Required if there is a risk of

exceeding exposure limits or in

case of ventilation failure.[14]

[17]

Body
Chemical-resistant lab coat or

apron.[19]

Should be worn over personal

clothing. Contaminated

clothing must be removed

immediately and

decontaminated before reuse.

[13][20]

4.3 Storage and Handling

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, bases, alcohols, and strong oxidizing agents.[6][8][17] Containers must be kept tightly

sealed to prevent reaction with atmospheric moisture.[14][20] Store in a designated

corrosives cabinet.[14]

Handling: Use only spark-proof tools and explosion-proof equipment.[21] Avoid physical

damage to containers. When handling, never add water to the compound; if dilution is

necessary, slowly add the compound to the solvent.
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4.4 Disposal Dispose of waste in accordance with all local, state, and federal regulations. The

compound should be treated as a hazardous, water-reactive waste. Do not dispose of it down

the drain.[20] Contact your institution's environmental health and safety (EHS) department for

specific guidance.[13]

Emergency Procedures
Rapid and correct response during an emergency is critical to minimizing harm.

5.1 Personal Exposure

Skin Contact: Immediately remove all contaminated clothing.[20] Flush the affected area with

copious amounts of water for at least 15 minutes, using a safety shower if necessary.[12][22]

Seek immediate medical attention.[8][12][20]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[12] Remove contact lenses if present and easy to do.[20] Seek immediate

medical attention from an ophthalmologist.[20]

Inhalation: Move the victim to fresh air immediately.[20] If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[12][20]

Ingestion: Do NOT induce vomiting.[20] If the victim is conscious, rinse their mouth with

water and have them drink two glasses of water at most.[20] Seek immediate medical

attention.[12]

5.2 Spills and Leaks A spill of this material is a serious incident that requires a calm and

methodical response.
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SPILL OCCURS

1. Evacuate & Isolate Area

2. Don Full PPE
(Respirator, Face Shield, Gloves, Coat)

3. Contain Spill with Dry, Inert Material
(e.g., sand, dry lime, soda ash)

DO NOT USE WATER
or combustible absorbents

4. Carefully Collect Absorbed Material
into a labeled, sealed container

5. Decontaminate Area
(Follow EHS protocol)

6. Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Emergency spill response workflow.

Conclusion
2-Bromo-5-(trifluoromethyl)benzenesulfonyl chloride is an invaluable reagent in modern

chemical synthesis, but its utility is matched by its significant hazards. Its corrosive and water-

reactive nature necessitates a profound respect for safety protocols. By understanding the

chemical mechanisms behind its dangers and implementing robust engineering controls,
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appropriate PPE, and diligent handling procedures, researchers can mitigate the risks and

work with this compound safely. Always consult the most recent Safety Data Sheet (SDS) and

your institution's EHS guidelines before beginning work.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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